Cas no 70710-07-5 (Pyridinium,1-dodecyl-4-methyl-, iodide (1:1))

• Product name: Pyridinium,1-dodecyl-4-methyl-, iodide (1:1)
• CAS No: 70710-07-5
• MF: C₁₈H₃₂IN
• MW: 389.357857704163
• CID: 575952
• PubChem ID: 24186191

Pyridinium,1-dodecyl-4-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium,1-dodecyl-4-methyl-, iodide (1:1)
• 1-dodecyl-4-methylpyridin-1-ium,iodide
• 1-dodecyl-4-methyl-pyridinium, iodide
• 1-Dodecyl-4-methyl-pyridinium, Jodid
• NSC47304
• SureCN1502868
• DTXSID00637198
• 1-DODECYL-4-METHYLPYRIDIN-1-IUM IODIDE
• 70710-07-5
• SCHEMBL1502868
• NSC-47304

• Inchi： InChI=1S/C18H32N.HI/c1-3-4-5-6-7-8-9-10-11-12-15-19-16-13-18(2)14-17-19;/h13-14,16-17H,3-12,15H2,1-2H3;1H/q+1;/p-1
• InChI Key： WRLNILMIJKIGEN-UHFFFAOYSA-M
• SMILES： CCCCCCCCCCCC[N+]1=CC=C(C=C1)C.[I-]

Computed Properties

• Exact Mass: 262.25366
• Monoisotopic Mass: 389.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• PSA: 3.88
• LogP: 2.20740